Cas no 642-18-2 (Alstonine)

• Product Name: Alstonine
• CAS No: 642-18-2
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 517226
• PubChem ID: 441979
• Update Time: 2025-04-19

Alstonine Chemical and Physical Properties

Names and Identifiers

• Oxayohimbanium,3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19-methyl-, inner salt, (19a,20a)-
• Alstonine
• Oxayohimbanium,3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19-methyl-, inner salt, (19a,20a...
• [ "" ]
• 20alpha-Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19alpha-methyl-
• C09028
• Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19-methyl-, inner salt, (19alpha,20alpha)-
• HY-121002
• alstonin
• UNII-SB0M27Q90X
• AC1L9C1H
• CS-0078920
• CHEMBL1187439
• DTXSID201115727
• methyl (15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1,3,5,7,9,11,18-heptaene-19-carboxylate
• CHEBI:2612
• (4S,4aS,14aS)-1-(methoxycarbonyl)-4-methyl-4a,5,14,14a-tetrahydro-4H-indolo[2,3-a]pyrano[3,4-g]quinolizin-6-ium-13-ide
• 642-18-2
• Indole alkaloid
• OXAYOHIMBANIUM, 3,4,5,6,16,17-HEXADEHYDRO-16-(METHOXYCARBONYL)-19-METHYL-, INNER SALT, (19.ALPHA.,20.ALPHA.)-
• (19alpha,20alpha)-16-(methoxycarbonyl)-19-methyl-3,4,5,6,16,17-hexadehydro-18-oxayohimban-4-ium-1-ide
• Alstonine, hydroxide, inner salt
• 3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19alpha-methyl-20alpha-oxayohimbanium
• AKOS040747799
• Q15708035
• ALSTONINE [MI]
• SB0M27Q90X
• NCI60_041680
• serpentine (alkaloid), (19alpha,20alpha)-isomer
• Methyl (19I+-)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylic acid
• Methyl (19a)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylate
• serpentine (alkaloid), hydrogen tartrate (1:1) salt
• 3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19I+--methyl-20I+--oxayohimbanium
• Methyl (19a)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylic acid
• serpentine (alkaloid), (19alpha,20alpha)-hydroxide inner salt
• serpentine (alkaloid), hydroxide inner salt
• methyl (15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo(11.8.0.02,10.04,9.015,20)henicosa-1,3,5,7,9,11,18-heptaene-19-carboxylate
• Methyl (19I+-)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylate
• Methyl (19alpha)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylic acid
• (19a)-3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19-methyloxayohimbanium
• 3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19a-methyl-20a-oxayohimbanium
• WYTGDNHDOZPMIW-RCBQFDQVSA-N

• Inchi： 1S/C21H20N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-8,11-12,15-16H,9-10H2,1-2H3/t12-,15-,16-/m0/s1
• InChI Key： WYTGDNHDOZPMIW-RCBQFDQVSA-N
• SMILES： O1C=C(C(=O)OC)[C@H]2CC3=C4C(=C5C=CC=CC5=N4)C=CN3C[C@H]2[C@@H]1C

Computed Properties

• Exact Mass: 348.14739250g/mol
• Monoisotopic Mass: 348.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Color/Form: Yellow powder

Alstonine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines